Cas no 1361759-87-6 (2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine)

• Product Name: 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine
• CAS No: 1361759-87-6
• MF: C₁₁H₇Cl₂IN₂
• MW: 364.99715256691
• CID: 4928748
• Update Time: 2025-10-30

2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine

• Inchi： 1S/C11H7Cl2IN2/c12-8-1-6(2-9(13)4-8)7-3-10(14)11(15)16-5-7/h1-5H,(H2,15,16)
• InChI Key： RMLYISVADWODPJ-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(=C1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine

2-Amino-5-(3,5-Dichlorophenyl)-3-Iodopyridine: A Comprehensive Overview

The compound with CAS No. 1361759-87-6, known as 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine, is a structurally complex aromatic heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring system, which is substituted with an amino group at the 2-position, a dichlorophenyl group at the 5-position, and an iodine atom at the 3-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine in drug discovery and development. The pyridine ring system is a common structural motif in many bioactive compounds, and the substitution pattern in this compound provides opportunities for modulation of pharmacokinetic properties such as solubility, permeability, and bioavailability. The amino group at the 2-position can act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets. Meanwhile, the dichlorophenyl group at the 5-position introduces electron-withdrawing effects, which can influence the overall electronic distribution of the molecule and potentially enhance its binding affinity to specific receptors or enzymes.

The iodine atom at the 3-position plays a crucial role in determining the compound's reactivity and stability. Iodine is a heavy atom with unique electronic properties, making it a valuable substituent in medicinal chemistry for improving drug-like properties. Recent research has demonstrated that 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine exhibits promising activity in inhibiting certain kinases and enzymes involved in disease pathways. For instance, studies have shown that this compound can modulate the activity of protein kinase C (PKC), which is implicated in various pathological conditions such as cancer and inflammation.

In addition to its pharmacological applications, 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine has also been explored for its potential in materials science. The pyridine ring system is known for its aromaticity and stability, making it a suitable candidate for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). The substituents on the pyridine ring can be tailored to introduce specific functionalities, enabling the creation of materials with desired optical, electronic, or magnetic properties.

The synthesis of 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine involves a multi-step process that typically begins with the preparation of intermediate compounds such as 2-amino-pyridines or dichlorobenzene derivatives. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound by employing efficient catalytic systems and green chemistry principles. For example, researchers have reported the use of palladium-catalyzed cross-coupling reactions to introduce the iodine atom at the 3-position with high regioselectivity.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine. Density functional theory (DFT) calculations have revealed that the amino group at the 2-position significantly influences the molecule's frontier molecular orbitals (FMOs), which are critical for determining its reactivity towards electrophilic or nucleophilic attack. These findings have been instrumental in guiding experimental efforts to design derivatives with enhanced reactivity or selectivity.

Despite its promising applications, further research is needed to fully harness the potential of 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine. Ongoing studies are focused on understanding its mechanism of action at molecular levels, optimizing its pharmacokinetic properties for therapeutic use, and exploring novel synthetic routes for scalable production. Additionally, investigations into its environmental fate and toxicity are essential to ensure its safe use in both industrial and biomedical applications.

In conclusion, CAS No. 1361759-87-6, or 2-Amino-5-(3,5-dichlorophenyl)-3-iodopyridine, represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for drug discovery and materials science research. As advancements in synthetic chemistry and computational modeling continue to unfold,further insights into this compound's properties will undoubtedly pave new avenues for innovation in these fields.